N-[3-(2-pyrimidinyloxy)benzyl]-N-(2-thienylmethyl)amine
N-[3-(2-pyrimidinyloxy)benzyl]-N-(2-thienylmethyl)amine
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0727823
InChI:
InChI=1S/C16H15N3OS/c1-4-13(11-17-12-15-6-2-9-21-15)10-14(5-1)20-16-18-7-3-8-19-16/h1-10,17H,11-12H2
SMILES:
C1=CC(=CC(=C1)OC2=NC=CC=N2)CNCC3=CC=CS3
Molecular Formula:
C16H15N3OS
Molecular Weight:
297.4 g/mol
N-[3-(2-pyrimidinyloxy)benzyl]-N-(2-thienylmethyl)amine
CAS No.:
Cat. No.: VC0727823
Molecular Formula: C16H15N3OS
Molecular Weight: 297.4 g/mol
* For research use only. Not for human or veterinary use.
![N-[3-(2-pyrimidinyloxy)benzyl]-N-(2-thienylmethyl)amine -](/images/no_structure.jpg)
Specification
| Molecular Formula | C16H15N3OS |
|---|---|
| Molecular Weight | 297.4 g/mol |
| IUPAC Name | 1-(3-pyrimidin-2-yloxyphenyl)-N-(thiophen-2-ylmethyl)methanamine |
| Standard InChI | InChI=1S/C16H15N3OS/c1-4-13(11-17-12-15-6-2-9-21-15)10-14(5-1)20-16-18-7-3-8-19-16/h1-10,17H,11-12H2 |
| Standard InChI Key | QKIRCRNCXLMUPP-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)OC2=NC=CC=N2)CNCC3=CC=CS3 |
| Canonical SMILES | C1=CC(=CC(=C1)OC2=NC=CC=N2)CNCC3=CC=CS3 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator